5-methyl-N-{1-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidin-4-yl}thiophene-2-carboxamide

• IUPAC Name: 5-methyl-N-[1-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]piperidin-4-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H21N5O2S/c1-12-5-6-16(27-12)18(25)22-14-7-10-24(11-8-14)17-15(4-3-9-20-17)19-21-13(2)23-26-19/h3-6,9,14H,7-8,10-11H2,1-2H3,(H,22,25)
• InChI Key: ZTJTXUBUFATCHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)NC2CCN(CC2)C3=C(C=CC=N3)C4=NC(=NO4)C
• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol

Description

The compound contains several functional groups, including a 1,2,4-oxadiazole ring, a pyridine ring, a piperidine ring, and a thiophene ring. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The 1,2,4-oxadiazole ring, in particular, is known for its low aromaticity and the presence of a weak O–N bond.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the various functional groups present. For example, the 1,2,4-oxadiazole ring can rearrange into other heterocycles due to its low aromaticity and the presence of the weak O–N bond.

Scientific Research Applications

Heterocyclic Compounds Synthesis

Research in the synthesis of novel heterocyclic compounds, such as benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines, derived from visnaginone and khellinone, demonstrates the ongoing interest in developing compounds with potential anti-inflammatory and analgesic properties. These studies show the pharmaceutical industry's effort to discover new therapeutic agents, indicating that compounds with complex structures similar to the one mentioned might be investigated for similar applications (Abu‐Hashem et al., 2020).

Molecular Interaction Studies

Investigations into molecular interactions of antagonists with receptors, such as the CB1 cannabinoid receptor, illustrate the significance of understanding how complex molecules bind to and affect receptor activity. This knowledge is crucial for drug development, particularly in designing drugs with specific targets and minimal side effects (Shim et al., 2002).

Patent Analysis for Drug Discovery

The analysis of patents in the pharmaceutical market can reveal trends in drug discovery and development, including the exploration of new chemical entities for treating various conditions. This approach underscores the importance of chemical innovation and the protection of intellectual property in advancing medical science (Habernickel, 2001).

Antimicrobial Activity Research

Studies on the synthesis and investigation of antibacterial activity of oxadiazole thioether derivatives highlight the ongoing search for new antimicrobial agents. Such research is crucial in addressing the growing challenge of antibiotic resistance and finding effective treatments for bacterial infections (Song et al., 2017).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

The future directions for this compound would likely involve further study and characterization of its properties and potential applications. This could include medicinal applications, as 1,2,4-oxadiazoles are frequently encountered in active pharmaceutical ingredients.